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Compound of Interest

Compound Name: Bimiralisib

Cat. No.: B560068

Essential Safety and Handling Guide for
Bimiralisib

This guide provides crucial safety protocols and logistical procedures for the handling and
disposal of Bimiralisib (CAS: 1225037-39-7), a potent pan-PI3K/mTOR inhibitor. The following

step-by-step instructions are designed to ensure the safety of researchers and laboratory
personnel.

Hazard Identification and Safety Summary

Bimiralisib is a hazardous substance that requires careful handling to avoid exposure. The
primary health risks are summarized below, based on the Globally Harmonized System (GHS)
of Classification and Labelling of Chemicals.

Hazard Summary Table
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Hazard Class GHS Code Hazard Statement

Acute Toxicity, Oral H302 Harmful if swallowed.

Acute Toxicity, Dermal H312 Harmful in contact with skin.
Acute Toxicity, Inhalation H332 Harmful if inhaled.

Skin Irritation H315 Causes skin irritation.

Eye Irritation H319 Causes serious eye irritation.

. . May cause respiratory
Specific Target Organ Toxicity H335 o
irritation.

Personal Protective Equipment (PPE)

Due to the hazardous nature of Bimiralisib, strict adherence to PPE protocols is mandatory to
prevent accidental exposure. Engineering controls, such as a chemical fume hood or a
ventilated balance enclosure, should be used as the primary means of containment.

Required Personal Protective Equipment
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Protection Type

Specification

Purpose

Hand Protection

Chemical-resistant, impervious

gloves (e.g., Nitrile rubber)

Prevents skin contact and

absorption.

Eye Protection

Safety glasses with side-

shields or goggles

Protects eyes from splashes

and airborne particles.

Respiratory Protection

NIOSH-approved respirator

Required when handling the
powder outside of a ventilated
enclosure to prevent
inhalation.

Body Protection

Laboratory coat, long-sleeved

Prevents contamination of

personal clothing and skin.

Additional

Sleeve protectors

Recommended when handling
larger quantities to protect

arms.[1]

Signaling Pathway of Bimiralisib

Bimiralisib is a dual inhibitor of the phosphoinositide 3-kinase (PI3K) and the mammalian

target of rapamycin (MTOR) pathways, which are critical for cell growth, proliferation, and

survival.[2][3]
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Bimiralisib inhibits the PIBK/mTOR signaling pathway.

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the procedural workflow for safely handling Bimiralisib in a laboratory
setting.

Step 1: Preparation and Area Setup

» Designate a specific area for handling Bimiralisib, preferably within a certified chemical
fume hood.
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o Ensure all necessary safety equipment, including the Safety Data Sheet (SDS), PPE, and
spill kit, is readily accessible.

» Cover the work surface with absorbent, disposable bench paper.

Step 2: Donning Personal Protective Equipment (PPE)

Put on a laboratory coat and ensure it is fully buttoned.

Don safety glasses or goggles.

Put on two pairs of chemical-resistant nitrile gloves.

If handling the solid compound outside of a ventilated enclosure, a NIOSH-approved
respirator is required.

Step 3: Weighing the Compound

o Whenever possible, weigh solid Bimiralisib inside a ventilated balance enclosure or a
chemical fume hood to contain airborne particles.

o Use dedicated spatulas and weighing boats.

o Carefully transfer the desired amount of powder, minimizing the creation of dust.

o Close the primary container tightly immediately after use.

Step 4: Solution Preparation

Prepare solutions inside a chemical fume hood.

Add the solvent to the weighed Bimiralisib powder slowly to avoid splashing.

Ensure the container is securely capped before mixing or vortexing.

Clearly label the final solution container with the compound name, concentration, solvent,
date, and appropriate hazard symbols.

Step 5: Post-Handling and Decontamination
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» Wipe down the work surface and any equipment used with an appropriate deactivating
solution or 70% ethanol.

» Dispose of all contaminated disposable materials (e.g., bench paper, pipette tips, weighing
boats) in a designated hazardous waste container.

» Carefully remove PPE, avoiding self-contamination. Dispose of gloves and any other
disposable PPE in the hazardous waste stream.

e Wash hands thoroughly with soap and water.

Disposal Plan

All waste materials contaminated with Bimiralisib must be treated as hazardous chemical
waste.

e Solid Waste:

o Collect all contaminated solid materials, including unused compound, contaminated PPE,
and cleaning materials, in a clearly labeled, sealed hazardous waste container.

e Liquid Waste:

o Collect all liquid waste containing Bimiralisib in a dedicated, leak-proof, and clearly
labeled hazardous waste container.

o Do not mix with other solvent waste streams unless compatibility has been confirmed.
e Disposal Procedure:
o Store hazardous waste containers in a designated, secure secondary containment area.

o Arrange for the collection and disposal of all Bimiralisib waste through a licensed
professional waste disposal service in accordance with local, state, and federal
regulations. Do not dispose of Bimiralisib down the drain or in regular trash.

Experimental Workflow for Handling Bimiralisib
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The following diagram provides a visual representation of the complete, step-by-step workflow
for the safe handling of Bimiralisib.
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Procedural workflow for the safe handling of Bimiralisib.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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